4-Iodo-2-[(4-isopropylanilino)methyl]-6-methoxybenzenol

• IUPAC Name: 4-iodo-2-methoxy-6-[(4-propan-2-ylanilino)methyl]phenol
• InChI: InChI=1S/C17H20INO2/c1-11(2)12-4-6-15(7-5-12)19-10-13-8-14(18)9-16(21-3)17(13)20/h4-9,11,19-20H,10H2,1-3H3
• InChI Key: PSFHTYYDJYEZBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NCC2=C(C(=CC(=C2)I)OC)O
• Molecular Formula: C17H20INO2
• Molecular Weight: 397.25 g/mol
• CAS RN: 763132-47-4

Description

Synthesis Analysis

The synthesis of related compounds often involves palladium-catalyzed cross-coupling reactions or the use of iodine in specific conditions to introduce iodine atoms into aromatic rings. For example, palladium-catalyzed carbonylative coupling of iodobenzenes with ethene derivatives under a carbon monoxide atmosphere has been shown to yield corresponding carbonylated products in considerable yields, demonstrating a method that could potentially be applied to the synthesis of 4-Iodo-2-[(4-isopropylanilino)methyl]-6-methoxybenzenol (Sakamoto et al., 1992). Furthermore, iodobenzene-catalyzed reactions have been employed to generate complex molecules from simpler precursors, indicating the versatility of iodine in synthetic chemistry (Moroda & Togo, 2008).

Molecular Structure Analysis

The molecular structure of compounds similar to 4-Iodo-2-[(4-isopropylanilino)methyl]-6-methoxybenzenol often features significant interactions that stabilize the molecule, such as intra- and intermolecular hydrogen bonds. X-ray crystallography has been used to determine the structures of related compounds, revealing how iodine substitution influences molecular conformation and stability (Jing et al., 2005).

Chemical Reactions and Properties

Iodine plays a critical role in the chemical reactivity of these molecules. For instance, iodine-induced intramolecular cyclization has been reported to form iodine-substituted benzenes, showcasing the potential for creating densely functionalized aromatic compounds through iodine-mediated reactions (Matsumoto, Takase, & Ogura, 2008). Such reactions underline the chemical properties that iodine imparts to the compounds, facilitating diverse transformations.

Scientific Research Applications

Synthesis and Chemical Reactions

• Catalytic Applications : A study highlighted the use of related compounds in the cleavage of epoxides into halohydrins, showcasing their role as catalysts in regioselective ring-opening reactions under mild conditions. This process demonstrates the compound's utility in synthesizing vicinal iodo alcohols and bromo alcohols with high yields, even in the presence of sensitive functional groups (Niknam & Nasehi, 2002).

• Molecular Self-Assembly : Research into orientational isomerism controlled by electronic environments in self-assembling heterodimeric capsules indicates the significance of compounds like 4-Iodo-2-[(4-isopropylanilino)methyl]-6-methoxybenzenol. These studies show how the compound can influence the orientation of encapsulated unsymmetrical guests, contributing to understanding molecular recognition and self-assembly mechanisms (Kobayashi et al., 2007).

Synthesis of Ortho-Iodo Arylcarbonyl Compounds

• Regioisomeric Preferences : An exploration of the orthomanganation of meta-substituted acetophenones and isopropyl benzoates, leading to the synthesis of ortho-iodo arylcarbonyl compounds, showcases the compound's potential in synthesizing structurally diverse intermediates. The study discusses the regioisomeric preferences and the application of iodo-demanganation, highlighting the versatility of such compounds in organic synthesis (Cooney et al., 2001).

Safety and Hazards

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